Cas no 306776-02-3 (1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester)

1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester structure
306776-02-3 structure
Product name:1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester
CAS No:306776-02-3
MF:C15H17NO2
MW:243.300984144211
CID:1444073
PubChem ID:11776547

1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester
    • methyl 1-(2-methylbut-3-en-2-yl)indole-3-carboxylate
    • DTXSID80472387
    • CHEBI:224334
    • methyl 1-(1,1-dimethyl-prop-2-en-1-yl)-1h-indole-3-carboxylate
    • 1H-indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl) methyl ester
    • 306776-02-3
    • Inchi: InChI=1S/C15H17NO2/c1-5-15(2,3)16-10-12(14(17)18-4)11-8-6-7-9-13(11)16/h5-10H,1H2,2-4H3
    • InChI Key: YVHMEMILZVDHEE-UHFFFAOYSA-N
    • SMILES: CC(C)(C=C)N1C=C(C2=CC=CC=C21)C(=O)OC

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23

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